Cas no 451494-91-0 (7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-)

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-, is a quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-fluorophenylamino substitution at the 4-position and a methoxy group at the 6-position, contributing to its selective binding properties. This compound may serve as a key intermediate in the synthesis of kinase inhibitors or other bioactive molecules due to its ability to modulate protein interactions. The presence of both chloro and fluoro substituents enhances its electronic and steric properties, improving target specificity. Its methoxy group further influences solubility and metabolic stability, making it a versatile scaffold for drug development. Suitable for research use under controlled conditions.

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- structure

451494-91-0 structure

Product Name:7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-

CAS No:451494-91-0

MF:C₁₅H₁₁ClFN₃O₂

MW:319.718145608902

CID:3329634

PubChem ID:135738675

Update Time:2025-06-09

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- Chemical and Physical Properties

Names and Identifiers

- 7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-
- G65240
- 451494-91-0
- 4-[(3-chloro-4-fluorophenyl)amino]-6-methoxy-7-Quinazolinol
- 4-[(3-chloro-4-fluorophenyl)amino]-6-methoxyquinazolin-7-ol
- SCHEMBL3238800
- DB-128712
- 4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol
- Inchi： 1S/C15H11ClFN3O2/c1-22-14-5-9-12(6-13(14)21)18-7-19-15(9)20-8-2-3-11(17)10(16)4-8/h2-7,21H,1H3,(H,18,19,20)
- InChI Key： HIJHWRQHYCERSH-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)NC1C2C=C(C(=CC=2N=CN=1)O)OC)F

Computed Properties

Exact Mass: 319.0523825g/mol
Monoisotopic Mass: 319.0523825g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 67.3Å²

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P027RV8-100mg	4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol	451494-91-0	95%	100mg	$265.00	2024-05-02
1PlusChem	1P027RV8-250mg	4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol	451494-91-0	95%	250mg	$450.00	2024-05-02
1PlusChem	1P027RV8-1g	4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol	451494-91-0	95%	1g	$1179.00	2024-05-02